Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol

• Molecular Formula: C8H19F3N3O+
• Molecular Weight: 230.25 g/mol
• IUPAC Name: bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol
• InChI: InChI=1S/C7H18N3.CHF3O/c1-8(2)7(9(3)4)10(5)6;2-1(3,4)5/h1-6H3;5H/q+1
• InChI Key: LZFHKZVZZASMMY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=[N+](C)C)N(C)C.C(O)(F)(F)F

Description

Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol is a complex organic compound that has garnered interest in various fields of scientific research. This compound is known for its unique chemical structure and properties, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require a strong, anhydrous acid to initiate the process . The general reaction can be represented as: [ 2 (CH_3)_2NH + CH_2O \rightarrow [(CH_3)_2N]_2CH_2 + H_2O ]

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol.

Chemical Reactions Analysis

Types of Reactions

Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the compound’s structure, leading to the formation of new derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The reaction conditions often involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: The compound is utilized in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Bis(dimethylamino)methane: This compound has a similar structure but lacks the trifluoromethanol group.

Uniqueness

Bis(dimethylamino)methylidene-dimethylazanium;trifluoromethanol is unique due to the presence of the trifluoromethanol group, which imparts distinct chemical and physical properties. This makes it particularly valuable in applications requiring specific reactivity and stability.